1-[(2-{[(7-methoxy-2-naphthyl)oxy]methyl}-1,3-oxazol-4-yl)carbonyl]azocane

• IUPAC Name: azocan-1-yl-[2-[(7-methoxynaphthalen-2-yl)oxymethyl]-1,3-oxazol-4-yl]methanone
• InChI: InChI=1S/C23H26N2O4/c1-27-19-9-7-17-8-10-20(14-18(17)13-19)28-16-22-24-21(15-29-22)23(26)25-11-5-3-2-4-6-12-25/h7-10,13-15H,2-6,11-12,16H2,1H3
• InChI Key: AYRWGGLUUHEDSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=CC(=C2)OCC3=NC(=CO3)C(=O)N4CCCCCCC4
• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol

Description

The compound is a complex organic molecule. It contains a naphthyl group (a two-ring aromatic system), which is substituted with a methoxy group (an oxygen atom linked to a methyl group). This naphthyl group is linked via an ether linkage to a 1,3-oxazol-4-yl group (a five-membered ring containing one oxygen, one nitrogen, and three carbon atoms). This oxazole ring is further linked to an azocane ring (a saturated eight-membered ring containing only carbon and hydrogen) via a carbonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure. The presence of the aromatic naphthyl group and the heterocyclic oxazole ring would likely have a significant impact on the compound’s chemical properties.

Chemical Reactions Analysis

The types of reactions this compound might undergo would depend on its functional groups. The ether linkage between the naphthyl and oxazole groups could potentially be cleaved under acidic or basic conditions. The carbonyl group could undergo reactions such as nucleophilic addition or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic naphthyl group and the polar carbonyl group could affect its solubility, melting point, and boiling point.

Mechanism of Action

Without specific information on this compound, it’s difficult to predict its mechanism of action. If it’s biologically active, it could interact with various enzymes or receptors in the body, but this would need to be determined experimentally.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be investigated for biological activity, or its properties could be modified through chemical synthesis to create new materials.